Cas no 773872-28-9 (2-(2,4-Difluorophenoxy)-1-methyl-1H-indole-3-carbaldehyde)

• Product Name: 2-(2,4-Difluorophenoxy)-1-methyl-1H-indole-3-carbaldehyde
• CAS No: 773872-28-9
• MF: C₁₆H₁₁F₂NO₂
• MW: 287.260851144791
• CID: 1083929
• PubChem ID: 2774190
• Update Time: 2025-04-20

2-(2,4-Difluorophenoxy)-1-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Difluorophenoxy)-1-methyl-1H-indole-3-carbaldehyde
• 2-(2,4-DIFLUOROPHENOXY)-1-METHYL-1H-INDOLE-3-CARBOXALDEHYDE
• MLS000721684
• CS-0331089
• AKOS005070163
• Oprea1_212660
• 3N-351S
• 338416-86-7
• CHEMBL1345694
• MFCD01568349
• SMR000335144
• 2-(2,4-difluorophenoxy)-1-methylindole-3-carbaldehyde
• 773872-28-9
• HMS2691G10
• DS-016204

• Inchi： 1S/C16H11F2NO2/c1-19-14-5-3-2-4-11(14)12(9-20)16(19)21-15-7-6-10(17)8-13(15)18/h2-9H,1H3
• InChI Key： RGESBTLCWJTUDK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1=C(C=O)C2C=CC=CC=2N1C)F

Computed Properties

• Exact Mass: 287.07578492g/mol
• Monoisotopic Mass: 287.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Melting Point: 138-140°C

2-(2,4-Difluorophenoxy)-1-methyl-1H-indole-3-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers